4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate

• IUPAC Name: 4-[3-(2,6-dichlorophenoxy)propyl]morpholine;oxalic acid
• InChI: InChI=1S/C13H17Cl2NO2.C2H2O4/c14-11-3-1-4-12(15)13(11)18-8-2-5-16-6-9-17-10-7-16;3-1(4)2(5)6/h1,3-4H,2,5-10H2;(H,3,4)(H,5,6)
• InChI Key: PWJSBWCREFPXRX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCOC2=C(C=CC=C2Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C15H19Cl2NO6
• Molecular Weight: 380.2 g/mol

Description

4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate, also known as DPCPX, is a selective antagonist for adenosine A1 receptors. It has been extensively studied in scientific research for its potential therapeutic applications in various diseases and disorders.

Scientific Research Applications

4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate has been extensively studied for its potential therapeutic applications in various diseases and disorders, including Parkinson's disease, epilepsy, and ischemic heart disease. It has also been studied for its potential use in the treatment of cancer, as adenosine A1 receptors are overexpressed in certain cancer cells.

Mechanism of Action

4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate is a selective antagonist for adenosine A1 receptors, which are G protein-coupled receptors that are widely distributed in the central nervous system and peripheral tissues. Adenosine A1 receptors are involved in a variety of physiological processes, including regulation of heart rate, blood pressure, and neurotransmitter release. 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate binds to the adenosine A1 receptor and prevents the binding of adenosine, which leads to the inhibition of downstream signaling pathways.
Biochemical and Physiological Effects:
4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate has been shown to have a variety of biochemical and physiological effects. In the central nervous system, 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate has been shown to increase dopamine release and improve motor function in animal models of Parkinson's disease. It has also been shown to have anticonvulsant effects in animal models of epilepsy. In the cardiovascular system, 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate has been shown to reduce ischemic injury in animal models of myocardial infarction.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate in lab experiments is its high selectivity for adenosine A1 receptors, which allows for more specific targeting of these receptors. However, one limitation of using 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate is its relatively low potency compared to other adenosine A1 receptor antagonists.

Future Directions

There are many potential future directions for research on 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate. One area of research could be the development of more potent analogs of 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate for use in therapeutic applications. Another area of research could be the investigation of the role of adenosine A1 receptors in cancer and the potential use of 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate as a cancer therapy. Finally, further research could be done to investigate the potential use of 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate in combination with other drugs for the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate involves the reaction of 2,6-dichlorophenol and 3-chloropropylamine to form 3-(2,6-dichlorophenoxy)propylamine. This intermediate is then reacted with morpholine to obtain 4-[3-(2,6-dichlorophenoxy)propyl]morpholine. The final product is obtained by reacting the morpholine compound with oxalic acid to form the oxalate salt of 4-[3-(2,6-dichlorophenoxy)propyl]morpholine oxalate.